Cas no 102208-51-5 (Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-)

Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)- structure
102208-51-5 structure
Product Name:Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
CAS No:102208-51-5
MF:C18H24N4O7S
MW:440.470763206482
CID:225243
PubChem ID:179812
Update Time:2025-04-19

Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
    • Sulfanilamide,N1-(4,6-dimethyl-2-pyrimidinyl)-N4-D-glucosyl- (6CI)
    • DTXSID50907257
    • 102208-51-5
    • Benzenesulfonamide, N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
    • Sulfanilamide, N1-(4,6-dimethyl-2-pyrimidinyl)-N4-D-glucosyl-
    • N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}hexopyranosylamine
    • Inchi: 1S/C18H24N4O7S/c1-9-7-10(2)20-18(19-9)22-30(27,28)12-5-3-11(4-6-12)21-17-16(26)15(25)14(24)13(8-23)29-17/h3-7,13-17,21,23-26H,8H2,1-2H3,(H,19,20,22)/t13-,14-,15+,16-,17?/m1/s1
    • InChI Key: UZUWIBWKPPMOMV-VDWCLKJHSA-N
    • SMILES: S(C1C=CC(=CC=1)NC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

  • Exact Mass: 440.13657g/mol
  • Monoisotopic Mass: 440.13657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 440.5g/mol
  • XLogP3: -0.3
  • Topological Polar Surface Area: 183Ų

Experimental Properties

  • Density: 1.572
  • Boiling Point: 754.5°C at 760 mmHg
  • Flash Point: 410.1°C
  • Refractive Index: 1.68
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